N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydroquinoline-1(2H)-carboxamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydro-2H-quinoline-1-carboxamide
• InChI: InChI=1S/C18H15ClF4N2O/c1-10-2-3-11-8-13(20)5-7-16(11)25(10)17(26)24-15-9-12(18(21,22)23)4-6-14(15)19/h4-10H,2-3H2,1H3,(H,24,26)
• InChI Key: SNDBTZJPCSNOEN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C=CC(=C2)F
• Molecular Formula: C18H15ClF4N2O
• Molecular Weight: 386.8 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydroquinoline-1(2H)-carboxamide is a complex organic compound that belongs to the class of trifluoromethylbenzenes This compound is characterized by the presence of a trifluoromethyl group, a chloro group, and a fluoro group attached to a quinoline backbone

Preparation Methods

One common synthetic route involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the trifluoromethyl group . The reaction conditions often require the use of organoboron reagents and palladium catalysts under mild conditions. Industrial production methods may involve large-scale synthesis using similar catalytic processes, optimized for higher yields and purity.

Chemical Reactions Analysis

N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydroquinoline-1(2H)-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinoline derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced quinoline derivatives.

Substitution: The chloro and fluoro groups can undergo nucleophilic substitution reactions, where nucleophiles replace these groups under appropriate conditions. Common reagents used in these reactions include palladium catalysts, organoboron reagents, and strong oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydroquinoline-1(2H)-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of fluorinated compounds.

Biology: The compound’s unique chemical properties make it a valuable tool in studying biological processes and interactions at the molecular level.

Industry: The compound is used in the development of agrochemicals and other industrial products due to its stability and reactivity.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydroquinoline-1(2H)-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, thereby affecting cellular processes .

Comparison with Similar Compounds

N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydroquinoline-1(2H)-carboxamide can be compared with other similar compounds, such as:

2-chloro-5-(trifluoromethyl)phenyl derivatives: These compounds share the trifluoromethyl and chloro groups but differ in their overall structure and reactivity.

Fluoroquinolines: These compounds have a similar quinoline backbone with varying substituents, affecting their chemical properties and applications.

Trifluoromethylbenzenes: These compounds contain the trifluoromethyl group attached to a benzene ring, offering different reactivity and applications compared to the quinoline derivatives. The uniqueness of N-[2-chloro-5-(trifluoromethyl)phenyl]-6-fluoro-2-methyl-3,4-dihydroquinoline-1(2H)-carboxamide lies in its specific combination of functional groups and its potential for diverse applications in scientific research and industry.